N-(3-bromophenyl)-2-(2,4,6-trimethylphenoxy)acetamide

• IUPAC Name: N-(3-bromophenyl)-2-(2,4,6-trimethylphenoxy)acetamide
• InChI: InChI=1S/C17H18BrNO2/c1-11-7-12(2)17(13(3)8-11)21-10-16(20)19-15-6-4-5-14(18)9-15/h4-9H,10H2,1-3H3,(H,19,20)
• InChI Key: ASIRBCOYCZEBAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)OCC(=O)NC2=CC(=CC=C2)Br)C
• Molecular Formula: C17H18BrNO2
• Molecular Weight: 348.2 g/mol

Description

N-(3-bromophenyl)-2-(2,4,6-trimethylphenoxy)acetamide is an organic compound characterized by the presence of a bromophenyl group and a trimethylphenoxy group attached to an acetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-bromophenyl)-2-(2,4,6-trimethylphenoxy)acetamide typically involves the reaction of 3-bromoaniline with 2-(2,4,6-trimethylphenoxy)acetyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction is typically conducted in an organic solvent like dichloromethane or chloroform under reflux conditions to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or column chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-(3-bromophenyl)-2-(2,4,6-trimethylphenoxy)acetamide can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom in the 3-bromophenyl group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation Reactions: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to introduce additional functional groups.

Reduction Reactions: Reduction of the compound can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.

Common Reagents and Conditions

Substitution: Nucleophiles like amines or thiols in the presence of a base (e.g., sodium hydroxide) and a solvent (e.g., ethanol).

Oxidation: Potassium permanganate or hydrogen peroxide in an aqueous or organic solvent.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous ether or tetrahydrofuran.

Major Products

Substitution: Formation of new derivatives with different functional groups replacing the bromine atom.

Oxidation: Introduction of hydroxyl or carbonyl groups.

Reduction: Formation of amine or alcohol derivatives.

Scientific Research Applications

N-(3-bromophenyl)-2-(2,4,6-trimethylphenoxy)acetamide has diverse applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development and pharmacological studies.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(3-bromophenyl)-2-(2,4,6-trimethylphenoxy)acetamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(3-chlorophenyl)-2-(2,4,6-trimethylphenoxy)acetamide
• N-(3-fluorophenyl)-2-(2,4,6-trimethylphenoxy)acetamide
• N-(3-iodophenyl)-2-(2,4,6-trimethylphenoxy)acetamide

Uniqueness

N-(3-bromophenyl)-2-(2,4,6-trimethylphenoxy)acetamide is unique due to the presence of the bromine atom, which can influence its reactivity and biological activity. The bromine atom’s size and electronegativity can affect the compound’s interactions with molecular targets, making it distinct from its chloro, fluoro, and iodo analogs.